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Compound of Interest

(S)-1,2,3,4-Tetrahydroisoquinoline-
Compound Name:
3-methanol

Cat. No.: B103747

An In-depth Technical Guide to the Safe Handling of (S)-1,2,3,4-Tetrahydroisoquinoline-3-
methanol

Prepared for Researchers, Scientists, and Drug Development Professionals

(S)-1,2,3,4-Tetrahydroisoquinoline-3-methanol is a chiral heterocyclic compound of
significant interest within the pharmaceutical and medicinal chemistry sectors. Its rigid,
stereodefined structure makes it a valuable building block and key intermediate for the
synthesis of a wide array of bioactive molecules and complex natural products.[1][2] This
tetrahydroisoquinoline (THIQ) scaffold is integral to numerous compounds explored for their
therapeutic potential, including agents for neurological disorders, analgesics, and anti-cancer
therapies.[1][3][4][5]

Given its integral role in drug discovery and development, a thorough understanding of its
chemical properties and associated hazards is paramount for ensuring laboratory safety. This
guide provides a comprehensive overview of the essential safety protocols, handling
procedures, and emergency responses required when working with this compound.

Compound Identification and Physicochemical
Properties
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A precise understanding of a compound's physical and chemical properties is the foundation of

safe laboratory practice. These characteristics influence storage, handling, and the selection of

appropriate personal protective equipment (PPE).

Property Value Source(s)
[(39)-1,2,3,4-
Chemical Name tetrahydroisoquinolin-3- [6]
ylmethanol
(S)-(-)-1,2,3,4-Tetrahydro-3-
Synonyms ) o [1]
isoquinolinemethanol
CAS Number 18881-17-9 [1][617]
Molecular Formula C10H13NO [11161[7]
Molecular Weight 163.22 g/mol [1][6]
White to pale yellow crystalline
Appearance [1107118]
powder or chunks
Melting Point 114-116 °C [1]8]
_ . [a]2/D =-97° (c=1in
Optical Rotation [1]
methanol)
- Soluble in dichloromethane;
Solubility [9][10]

slightly soluble in water

Hazard Analysis and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), (S)-1,2,3,4-Tetrahydroisoquinoline-3-methanol is classified as hazardous. The

primary risks involve irritation to the skin, eyes, and respiratory system.
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GHS . Hazard
Hazard Class Category . Signal Word

Pictogram Statement
Skin GHSO07

] o ) ] H315: Causes
Corrosion/Irritatio ~ Category 2 (Exclamation Warning o
skin irritation
n Mark)
) GHSO07 H319: Causes
Serious Eye ) ) _
o Category 2 (Exclamation Warning serious eye

Damage/Irritation o

Mark) irritation
Specific Target

o GHSO07 H335: May
Organ Toxicity ] ) )
(Sing| Category 3 (Exclamation Warning cause respiratory
Ingle o

Mark) irritation

Exposure)

Source(s):[6][7]

These classifications underscore the necessity for stringent adherence to safety protocols to
prevent accidental exposure. The primary target organ is the respiratory system.

Standard Operating Procedures for Safe Handling
and Storage

A multi-layered approach combining engineering controls, personal protective equipment, and
strict hygiene practices is essential for mitigating the risks associated with this compound.

Engineering Controls: The First Line of Defense

The primary goal of engineering controls is to isolate the researcher from the chemical hazard.

« Ventilation: All weighing and manipulation of the solid compound should be conducted within
a certified chemical fume hood to prevent the inhalation of airborne particles.[11][12] The
work area must be well-ventilated.

o Safety Stations: An operational and easily accessible eyewash station and safety shower
must be located in close proximity to the workstation where the compound is handled.[12]
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Personal Protective Equipment (PPE): Individual
Protection

The appropriate selection and use of PPE is mandatory.

o Eye and Face Protection: Chemical safety goggles are required at a minimum. For
procedures with a higher risk of splashing, a face shield should be worn in addition to

goggles.

o Hand Protection: Chemically resistant gloves, such as nitrile, must be worn. Gloves should
be inspected for integrity before use and replaced immediately if contaminated or damaged.

¢ Body Protection: A flame-resistant laboratory coat must be worn and kept fully fastened.

o Respiratory Protection: For procedures that may generate significant quantities of dust, a
NIOSH-approved N95 dust mask or a higher level of respiratory protection should be used to
supplement engineering controls.

Procedural and Hygiene Protocols

e Avoid dust formation during handling.

¢ Wash hands and any exposed skin thoroughly with soap and water after handling the
compound and before leaving the laboratory.[11][12]

e Do not eat, drink, or smoke in areas where chemicals are handled or stored.[11]

o Contaminated clothing should be removed promptly and washed before reuse.[11]

Storage Requirements

Proper storage is critical to maintaining the compound's integrity and preventing accidental
release.

o Container: Store in a tightly sealed container to prevent moisture ingress and contamination.
[12]
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o Atmosphere: For long-term storage, keeping the material under an inert atmosphere (e.g.,
argon or nitrogen) in a dark place is recommended to prevent degradation.[7]

» Location: Store in a cool, dry, and well-ventilated area designated for chemical storage.[12]

e Incompatibilities: Segregate from strong oxidizing agents and strong acids.[11]

Emergency Response Protocols

In the event of an exposure or spill, a swift and correct response is crucial to minimizing harm.

First Aid Measures

« Inhalation: Immediately move the affected individual to fresh air. If breathing is difficult or has
stopped, provide artificial respiration. Seek medical attention if symptoms persist or develop.
[12]

o Skin Contact: Remove all contaminated clothing immediately. Flush the affected skin with
copious amounts of soap and water for at least 15 minutes. If skin irritation occurs, seek
medical advice.[12]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek
immediate medical attention.[12]

e Ingestion: Rinse the mouth thoroughly with water. Do NOT induce vomiting. Seek immediate
medical attention.[11][12]

Chemical Spill Response

The appropriate response depends on the scale of the spill. All personnel should be trained to
distinguish between a minor spill they can manage and a major spill requiring an emergency
response team.
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Figure 1. Decision workflow for responding to a chemical spill.
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Waste Disposal

Disposal of (S)-1,2,3,4-Tetrahydroisoquinoline-3-methanol and any contaminated materials
(e.g., gloves, absorbent pads, glassware) must be handled as hazardous waste.

o All waste must be placed in properly labeled, sealed containers.[13]

o Disposal must be conducted through a licensed hazardous waste disposal company, in strict
accordance with all applicable local, state, and federal environmental regulations.[11][12]

o Under no circumstances should this chemical or its containers be disposed of in regular
trash or allowed to enter sewer systems or waterways.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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